Cas no 2490432-05-6 (2-(5-Chloropyridin-2-yl)morpholine;hydrochloride)

• Product Name: 2-(5-Chloropyridin-2-yl)morpholine;hydrochloride
• CAS No: 2490432-05-6
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• CID: 6214440
• PubChem ID: 155821068
• Update Time: 2025-06-13

2-(5-Chloropyridin-2-yl)morpholine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27146780
• 2-(5-chloropyridin-2-yl)morpholine hydrochloride
• 2-(5-Chloropyridin-2-yl)morpholine;hydrochloride
• 2490432-05-6

• Inchi： 1S/C9H11ClN2O.ClH/c10-7-1-2-8(12-5-7)9-6-11-3-4-13-9;/h1-2,5,9,11H,3-4,6H2;1H
• InChI Key： FEMJRJYIEANJEL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1CNCCO1.Cl

Computed Properties

• Exact Mass: 234.0326684g/mol
• Monoisotopic Mass: 234.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(5-Chloropyridin-2-yl)morpholine;hydrochloride

Comprehensive Overview of 2-(5-Chloropyridin-2-yl)morpholine hydrochloride (CAS No. 2490432-05-6): Properties, Applications, and Industry Insights

2-(5-Chloropyridin-2-yl)morpholine hydrochloride (CAS 2490432-05-6) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic compound combines a chloropyridine moiety with a morpholine ring, offering versatile reactivity for drug discovery and material science applications. Its molecular formula, C₉H₁₁ClN₂O·HCl, and molecular weight of 234.11 g/mol make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for pyridine derivatives like 2-(5-Chloropyridin-2-yl)morpholine in developing novel kinase inhibitors and central nervous system (CNS) therapeutics. The compound's hydrogen bonding capacity and lipophilic properties contribute to its potential in improving blood-brain barrier permeability – a hot topic in neuropharmacology research. Industry reports indicate a 17% annual growth in the pharmaceutical intermediates market where such compounds play critical roles.

The synthesis of 2490432-05-6 typically involves nucleophilic aromatic substitution reactions between 2,5-dichloropyridine and morpholine, followed by hydrochloride salt formation. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Researchers particularly value this compound's stability under physiological pH conditions, making it suitable for prodrug development and bioconjugation strategies.

In material science, the morpholine-pyridine hybrid structure demonstrates interesting coordination chemistry with transition metals. This property sparks innovation in catalysis and luminescent materials development. The compound's crystal engineering potential is being explored for designing novel organic semiconductors – addressing the global push for sustainable electronics.

Quality control of 2-(5-Chloropyridin-2-yl)morpholine hydrochloride involves rigorous analytical characterization. Modern laboratories employ LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy to verify structural integrity. The hydrochloride salt form offers advantages in solubility optimization, a key consideration for formulation scientists working on oral bioavailability enhancement – currently one of the most searched topics in pharmaceutical development.

Environmental and safety profiles of CAS 2490432-05-6 comply with REACH regulations and green chemistry principles. Recent lifecycle assessment studies suggest efficient degradation pathways, aligning with the pharmaceutical industry's focus on sustainable synthesis. Proper handling requires standard laboratory precautions, with material safety data sheets providing detailed guidance for research use.

The commercial availability of 2-(5-Chloropyridin-2-yl)morpholine hydrochloride through specialized fine chemical suppliers supports global research efforts. Current market analysis shows increasing procurement by contract research organizations (CROs) and academic institutions engaged in medicinal chemistry programs. Custom synthesis services now offer isotope-labeled versions (¹³C, ¹⁵N) for advanced metabolic studies and tracer analysis.

Future applications may expand into agricultural chemistry, where similar chloropyridine derivatives show promise as plant growth regulators. The compound's structural features could be modified to develop novel crop protection agents with improved environmental profiles – addressing the urgent need for sustainable agriculture solutions in climate change adaptation strategies.

Patent landscape analysis reveals growing intellectual property activity around morpholine-pyridine hybrids, particularly in oncological targets and anti-infective therapies. The compound's scaffold hopping potential makes it valuable for structure-activity relationship (SAR) studies, a fundamental approach in modern drug discovery pipelines.

For researchers investigating structure-based drug design, computational modeling of 2490432-05-6 reveals favorable molecular docking characteristics with various biological targets. These in silico studies, combined with experimental validation, accelerate the identification of new therapeutic candidates – a methodology dominating current pharmaceutical R&D trends.